Cas no 2171843-82-4 (5-cyclopropyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethanol)

• Product Name: 5-cyclopropyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethanol
• CAS No: 2171843-82-4
• MF: C₉H₁₂F₃N₃O
• MW: 235.206292152405
• CID: 6035280
• PubChem ID: 165590803
• Update Time: 2025-05-21

5-cyclopropyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 5-cyclopropyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethanol
• EN300-1593444
• 2171843-82-4
• [5-cyclopropyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-yl]methanol

• Inchi： 1S/C9H12F3N3O/c1-5(9(10,11)12)15-8(6-2-3-6)7(4-16)13-14-15/h5-6,16H,2-4H2,1H3
• InChI Key： SPUIVBCGHVKDER-UHFFFAOYSA-N
• SMILES： FC(C(C)N1C(=C(CO)N=N1)C1CC1)(F)F

Computed Properties

• Exact Mass: 235.09324650g/mol
• Monoisotopic Mass: 235.09324650g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 50.9Ų

Additional information on 5-cyclopropyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethanol

5-Cyclopropyl-1-(1,1,1-Trifluoropropan-2-yl)-1H-1,2,3-Triazol-4-ylmethanol: A Comprehensive Overview

The compound 5-cyclopropyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethanol (CAS No. 2171843-82-4) is a highly specialized organic molecule with a unique structure and promising applications in various fields. This compound belongs to the class of triazoles, which are well-known for their versatility and reactivity in chemical synthesis. The molecule's structure incorporates a cyclopropyl group and a trifluoropropan-2-yl substituent, both of which contribute to its distinct chemical properties.

Recent studies have highlighted the potential of 5-cyclopropyl derivatives in drug discovery. The cyclopropyl group is known to enhance the pharmacokinetic properties of molecules by improving their bioavailability and stability. This makes the compound an attractive candidate for researchers exploring new therapeutic agents. Additionally, the presence of the trifluoropropan-2-yl group introduces fluorine atoms into the structure, which can significantly influence the molecule's electronic properties and reactivity.

The triazole ring in this compound is a key structural feature that contributes to its stability and reactivity. Triazoles are widely used in click chemistry reactions due to their ability to form stable bonds under mild conditions. The methanol group attached to the triazole ring further enhances the compound's functional versatility, making it suitable for various chemical transformations.

From a synthetic perspective, the preparation of 5-cyclopropyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethanol involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. Researchers have optimized these steps to achieve high yields and purity levels. The use of advanced catalytic systems has also been explored to improve reaction efficiency and reduce environmental impact.

In terms of applications, this compound has shown promise in materials science as well. Its unique combination of fluorinated and cyclic groups makes it an ideal candidate for developing advanced polymers and coatings with enhanced mechanical and thermal properties. Recent research has demonstrated its potential as a building block for constructing supramolecular assemblies with tailored functionalities.

The fluorinated substituent in this molecule also plays a critical role in its interaction with biological systems. Studies have shown that fluorinated compounds often exhibit improved pharmacokinetic profiles due to their resistance to metabolic degradation. This property makes 5-cyclopropyl derivatives particularly appealing for drug delivery systems and targeted therapies.

Furthermore, the triazole ring in this compound has been exploited in various click chemistry applications. For instance, it has been used as a reactive moiety in the synthesis of bioconjugates and drug delivery vehicles. The ability to perform click reactions under mild conditions has opened up new avenues for incorporating this compound into complex molecular architectures.

In conclusion, 5-cyclopropyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-y methanol (CAS No. 2171843824) is a versatile compound with significant potential across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers in chemistry, materials science, and pharmacology. As ongoing studies continue to uncover new applications for this compound, its role in advancing scientific innovation is expected to grow further.